Cas no 12640-40-3 (Bismuth oxide)

• Product Name: Bismuth oxide
• CAS No: 12640-40-3
• MF: Bi₂O₃
• MW: 465.958954811096
• CID: 190464
• PubChem ID: 160977
• Update Time: 2025-04-19

Bismuth oxide Chemical and Physical Properties

Names and Identifiers

• Bismuth oxide
• BISMUTH OXIDE [MART.]
• DTXSID601015694
• BISMUTHUM OXYDATUM [HPUS]
• B6309
• BISMUTH OXIDE [MI]
• Bismuth oxide (BiO2)
• UNII-562M28283M
• BISMUTH OXIDE (MART.)
• BISMUTH OXIDE [WHO-DD]
• 12640-40-3
• dibismuth;oxygen(2-)
• Bismuth Yellow
• A6I4E79QF1
• Bismuthous oxide
• EINECS 235-736-3
• 171869-78-6
• Bismuthum oxydatum
• EINECS 234-985-5

• Inchi： 1S/2Bi.3O/q2*+3;3*-2
• InChI Key： TYIXMATWDRGMPF-UHFFFAOYSA-N
• SMILES： [Bi+3].[Bi+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 465.94551
• Monoisotopic Mass: 465.94551
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 8.9
• Melting Point: 825℃
• Boiling Point: 1890 °C